Cas no 1263377-61-2 (5-(BENZOFURAN-2-YL)NICOTINIC ACID)

• Product Name: 5-(BENZOFURAN-2-YL)NICOTINIC ACID
• CAS No: 1263377-61-2
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 5178071
• Update Time: 2023-08-25

5-(BENZOFURAN-2-YL)NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(Benzofuran-2-yl)nicotinicacid
• 5-Benzofuran-2-yl-nicotinic acid
• 5-(Benzofuran-2-yl)nicotinic acid
• 3-Pyridinecarboxylic acid, 5-(2-benzofuranyl)-
• 5-(BENZOFURAN-2-YL)NICOTINIC ACID

• Inchi： 1S/C14H9NO3/c16-14(17)11-5-10(7-15-8-11)13-6-9-3-1-2-4-12(9)18-13/h1-8H,(H,16,17)
• InChI Key： VYYIUNLKILYDAU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3